Cas no 2034223-34-0 (3-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}-1-methyl-1,2-dihydropyridin-2-one)

• Product Name: 3-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}-1-methyl-1,2-dihydropyridin-2-one
• CAS No: 2034223-34-0
• MF: C₁₆H₁₈N₄O₄
• MW: 330.3385
• CID: 5348051
• Update Time: 2025-06-18

3-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}-1-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(6-methoxypyridazin-3-yl)oxypyrrolidine-1-carbonyl]-1-methylpyridin-2-one
• 3-(3-((6-methoxypyridazin-3-yl)oxy)pyrrolidine-1-carbonyl)-1-methylpyridin-2(1H)-one
• 3-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}-1-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C16H18N4O4/c1-19-8-3-4-12(15(19)21)16(22)20-9-7-11(10-20)24-14-6-5-13(23-2)17-18-14/h3-6,8,11H,7,9-10H2,1-2H3
• InChI Key： GYFXSQYVVZKDPI-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(=NN=1)OC([H])([H])[H])C1([H])C([H])([H])N(C(C2=C([H])C([H])=C([H])N(C([H])([H])[H])C2=O)=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 562
• XLogP3: 0.5
• Topological Polar Surface Area: 84.9

Additional information on 3-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}-1-methyl-1,2-dihydropyridin-2-one

Professional Introduction to Compound with CAS No. 2034223-34-0 and Product Name: 3-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}-1-methyl-1,2-dihydropyridin-2-one

The compound with the CAS number 2034223-34-0 and the product name 3-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}-1-methyl-1,2-dihydropyridin-2-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its pyrrolidine and pyridazine moieties, positions it as a promising candidate for further investigation in drug discovery and medicinal chemistry.

At the core of this compound's structure lies a pyrrolidine ring that is functionalized with an ester group at the 1-position and an oxy-substituent linked to a 6-methoxypyridazine ring. This unique arrangement creates a scaffold that is conducive to interactions with biological targets, making it an attractive molecule for pharmacological exploration. The presence of the 6-methoxypyridazine moiety is particularly noteworthy, as it has been shown to exhibit properties that are beneficial for modulating various biological pathways.

Recent studies have highlighted the importance of pyrrolidine derivatives in the development of novel therapeutic agents. These compounds have demonstrated efficacy in a range of pharmacological contexts, including anti-inflammatory, analgesic, and neuroprotective applications. The specific modification of the 3-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}-1-methyl-1,2-dihydropyridin-2-one structure may contribute to its unique pharmacological profile, potentially offering advantages over existing compounds in terms of potency, selectivity, and metabolic stability.

The 6-methoxypyridazine ring is another key feature of this compound that warrants detailed examination. Pyridazine derivatives are known for their ability to interact with enzymes and receptors in a manner that can elicit therapeutic effects. The methoxy group at the 6-position enhances the lipophilicity of the molecule, which can improve its absorption and distribution within biological systems. This characteristic is particularly relevant in drug design, where optimizing pharmacokinetic properties is essential for achieving desired therapeutic outcomes.

In the realm of medicinal chemistry, the development of new scaffolds that can be modified to target specific biological pathways is a continuous pursuit. The pyrrolidine-pyridazine hybrid represented by 3-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}-1-methyl-1,2-dihydropyridin-2-one exemplifies such an approach. By combining two distinct heterocyclic systems into a single molecule, researchers can leverage the complementary properties of each moiety to create a compound with enhanced biological activity.

One area where this compound shows promise is in the treatment of neurological disorders. The pyrrolidine moiety has been associated with neuroprotective effects, while the pyridazine component can modulate neurotransmitter systems. The synergistic action of these two structural elements could lead to novel treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Preliminary studies have suggested that derivatives of this class may interfere with pathological processes associated with these diseases by targeting specific enzymatic or receptor pathways.

The potential applications of 3-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}-1-methyl-1,2-dihydropyridin-2-one extend beyond neurological diseases. Its structural features also make it a candidate for addressing inflammatory conditions and autoimmune disorders. The ability of pyrrolidine derivatives to modulate inflammatory responses has been well-documented, and combining this property with the bioactivity imparted by the pyridazine moiety could lead to more effective anti-inflammatory agents.

In addition to its pharmacological potential, this compound also exhibits interesting chemical properties that make it suitable for further synthetic exploration. The presence of multiple functional groups provides opportunities for derivatization, allowing researchers to fine-tune its biological activity and pharmacokinetic profile. For instance, modifications to the ester group or the methoxy-substituted pyridazine ring could alter its solubility, stability, or metabolic clearance rates.

The synthesis of 3-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidine-1-carbonyl}-1-methyl-1,2-dihydropyridin-2-one represents a testament to the advancements in synthetic methodologies within organic chemistry. Modern techniques have enabled the efficient construction of complex heterocyclic frameworks like this one, opening up new avenues for drug discovery. The ability to precisely control reaction conditions and selectivity has allowed chemists to access novel molecular architectures that were previously inaccessible.

As research continues in this area, it is expected that more derivatives of this compound will be synthesized and evaluated for their biological activity. High-throughput screening technologies combined with computational modeling will play crucial roles in identifying promising candidates for further development. These approaches will accelerate the process of translating laboratory discoveries into viable therapeutic agents.

The significance of compounds like 3-{3-[ (6 - methoxypyridazin - 3 - yl ) oxy ] py rrol idine - 1 - carb on y l } - 1 - me thyl - 1 , 2 - di hy dro p y ridin - 2 - one cannot be overstated. They represent the intersection of innovative chemical design and cutting-edge pharmacological research. As our understanding of biological systems grows more sophisticated, so too does our capacity to develop molecules that can interact with them in precise ways.

In conclusion,2034223 - 34 - 0 stands as a remarkable example of how structural complexity can be leveraged to create molecules with significant therapeutic potential。 Its unique combination of heterocyclic moieties offers a rich foundation for further exploration， paving the way for new treatments across multiple disease areas。 As research progresses， we can anticipate further discoveries that will build upon this promising scaffold， contributing to advancements in human health。